Cas no 96627-13-3 ((2R,2aS,4aS,7aS,7bR)-3-formyl-2a-methoxy-6,6,7b-trimethyl-2,2a,4a,5,6,7,7a,7b-octahydro-1H-cyclobuta[e]inden-2-yl 2,4-dihydroxy-6-methylbenzoate)

• Product name: (2R,2aS,4aS,7aS,7bR)-3-formyl-2a-methoxy-6,6,7b-trimethyl-2,2a,4a,5,6,7,7a,7b-octahydro-1H-cyclobuta[e]inden-2-yl 2,4-dihydroxy-6-methylbenzoate
• CAS No: 96627-13-3
• MF: C₂₄H₃₀O₆
• MW: 414.491407871246
• CID: 1990403
• PubChem ID: 78173000

(2R,2aS,4aS,7aS,7bR)-3-formyl-2a-methoxy-6,6,7b-trimethyl-2,2a,4a,5,6,7,7a,7b-octahydro-1H-cyclobuta[e]inden-2-yl 2,4-dihydroxy-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• (2R,2aS,4aS,7aS,7bR)-3-formyl-2a-methoxy-6,6,7b-trimethyl-2,2a,4a,5,6,7,7a,7b-octahydro-1H-cyclobuta[e]inden-2-yl 2,4-dihydroxy-6-methylbenzoate
• [(2R,2aS,4aS,7aS,7bR)-3-formyl-2a-methoxy-6,6,7b-trimethyl-1,2,4a,5,7,7a-hexahydrocyclobuta[e]inden-2-yl] 2,4-dihydroxy-6-methylbenzoate
• 4-O-Methylmelleolide
• 3-Formyl-2a-methoxy-6,6,7b-trimethyl-2,2a,4a,5,6,7,7a,7b-octahydro-1H-cyclobuta[e]inden-2-yl 2,4-dihydroxy-6-methylbenzoate
• CHEBI:175315
• 96627-13-3
• DTXSID30914409
• CHEMBL519481
• [(2R,2aS,4aS,7aS,7bR)-3-ormyl-2a-methoxy-6,6,7b-trimethyl-1,2,4a,5,7,7a-hexahydrocyclobuta[e]inden-2-yl] 2,4-dihydroxy-6-methylbenzoate

• Inchi： InChI=1S/C24H30O6/c1-13-6-16(26)8-18(27)20(13)21(28)30-19-11-23(4)17-10-22(2,3)9-14(17)7-15(12-25)24(19,23)29-5/h6-8,12,14,17,19,26-27H,9-11H2,1-5H3
• InChI Key： GYCBSZGIYPNYAB-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC(=C1C(=O)OC2CC3(C2(C(=CC4C3CC(C4)(C)C)C=O)OC)C)O)O

Computed Properties

• Exact Mass: 414.204
• Monoisotopic Mass: 414.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 93.1Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 560.4°C at 760 mmHg
• Flash Point: 188.6°C
• Refractive Index: 1.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Melleolides and analogues